3,4-Bis(trifluoromethyl)phenol

• IUPAC Name: 3,4-bis(trifluoromethyl)phenol
• InChI: InChI=1S/C8H4F6O/c9-7(10,11)5-2-1-4(15)3-6(5)8(12,13)14/h1-3,15H
• InChI Key: BWOZOFYROVHYEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)C(F)(F)F)C(F)(F)F
• Molecular Formula: C8H4F6O
• DSSTOX Substance ID: DTXSID00608383
• Molecular Weight: 230.11 g/mol
• CAS No.: 54850-27-0

Description

3,4-Bis(trifluoromethyl)phenol is an organic compound that belongs to the class of organic compounds known as trifluoromethylbenzenes. These are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups.

Scientific Research Applications

Synthesis and Chemical Reactions

• 3,4-Bis(trifluoromethyl)phenol and related compounds have been used in various chemical syntheses. For instance, functionalized 3-(trifluoromethyl)phenols were prepared using a [3+3] cyclization process, illustrating the compound's utility in creating complex organic structures (Mamat et al., 2008).
• The compound plays a role in the synthesis of photophysical and photochemical properties of zinc(II) and chloroindium(III) phthalocyanines, which are important in applications like photodynamic therapy for cancer treatment (Ahmetali et al., 2019).

Pharmaceutical and Polymer Research

• In the pharmaceutical realm, derivatives of bis(trifluoroacetyl)phenols, which are closely related to this compound, have been studied for reactions with various phosphorus(III) compounds, highlighting their potential in developing new medicinal compounds (Sevenard et al., 2008).
• The compound has also been utilized in the preparation and study of thermally stable polyimides, demonstrating its relevance in the development of new materials with specific thermal properties (Bu et al., 2011).

Optical and Electronic Applications

• It has been employed in the study of phenothiazine cruciforms, which are significant for their metallochromic properties. These studies are crucial for the development of new materials for sensory applications, particularly in detecting metal cations (Hauck et al., 2007).
• The compound's derivatives are used in synthesizing novel poly(aryl ether ketone/sulfone)s. These materials have applications in various fields due to their thermal stability, low dielectric constants, and optical transparency (Shang et al., 2012).

Environmental and Kinetic Studies

• Kinetic studies involving phenolic derivatives of α,α,α-trifluorotoluene, a compound related to this compound, have been conducted to understand their reaction with singlet molecular oxygen and hydrogen phosphate radicals. Such studies are important in environmental chemistry and the understanding of oxidative processes (Rosso et al., 2003).

Safety and Hazards

3,5-Bis(trifluoromethyl)phenol, a related compound, is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid dust formation, avoid getting it in eyes, on skin, or on clothing, and to use only under a chemical fume hood.

Future Directions

The trifluoromethylphenyl motif is used ubiquitously in H-bond catalysts and is expected to play a significant role in the future of medicinal chemistry. This suggests that 3,4-Bis(trifluoromethyl)phenol and related compounds could have potential applications in various fields of chemistry.